Javanicin A
Javanicin A
Javanicin A is a natural product found in Picrasma javanica with data available.
Brand Name:
Vulcanchem
CAS No.:
126167-88-2
VCID:
VC21153889
InChI:
InChI=1S/C21H30O6/c1-10-12-9-15(22)27-14-8-11-6-7-13(25-4)19(24)20(11,2)18(21(12,14)3)16(23)17(10)26-5/h7,10-12,14,16-18,23H,6,8-9H2,1-5H3/t10-,11-,12+,14-,16-,17+,18-,20+,21-/m1/s1
SMILES:
CC1C2CC(=O)OC3C2(C(C(C1OC)O)C4(C(C3)CC=C(C4=O)OC)C)C
Molecular Formula:
C21H30O6
Molecular Weight:
378.5 g/mol
Javanicin A
CAS No.: 126167-88-2
Cat. No.: VC21153889
Molecular Formula: C21H30O6
Molecular Weight: 378.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Javanicin A is a natural product found in Picrasma javanica with data available. |
|---|---|
| CAS No. | 126167-88-2 |
| Molecular Formula | C21H30O6 |
| Molecular Weight | 378.5 g/mol |
| IUPAC Name | (1S,2S,7R,9R,13S,14R,15S,16S,17S)-16-hydroxy-4,15-dimethoxy-2,14,17-trimethyl-10-oxatetracyclo[7.7.1.02,7.013,17]heptadec-4-ene-3,11-dione |
| Standard InChI | InChI=1S/C21H30O6/c1-10-12-9-15(22)27-14-8-11-6-7-13(25-4)19(24)20(11,2)18(21(12,14)3)16(23)17(10)26-5/h7,10-12,14,16-18,23H,6,8-9H2,1-5H3/t10-,11-,12+,14-,16-,17+,18-,20+,21-/m1/s1 |
| Standard InChI Key | PMUBJHMOAGANDY-DQNWMEBPSA-N |
| Isomeric SMILES | C[C@@H]1[C@@H]2CC(=O)O[C@H]3[C@@]2([C@H]([C@@H]([C@H]1OC)O)[C@@]4([C@@H](C3)CC=C(C4=O)OC)C)C |
| SMILES | CC1C2CC(=O)OC3C2(C(C(C1OC)O)C4(C(C3)CC=C(C4=O)OC)C)C |
| Canonical SMILES | CC1C2CC(=O)OC3C2(C(C(C1OC)O)C4(C(C3)CC=C(C4=O)OC)C)C |
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